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Compound of Interest

Compound Name: Solasonine

Cat. No.: B8070359

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in silico analysis of Solasonine,

a naturally occurring glycoalkaloid, with various protein targets implicated in cancer and other

diseases. This document outlines detailed protocols for performing molecular docking

simulations and presents a summary of quantitative data from published studies, offering

insights into the potential therapeutic applications of Solasonine.

Introduction
Solasonine, a steroidal alkaloid found in plants of the Solanum genus, has garnered significant

interest for its diverse pharmacological activities, particularly its anti-cancer properties.[1]

Molecular docking is a powerful computational technique used to predict the binding orientation

and affinity of a small molecule (ligand) to a macromolecule (protein). This method is

instrumental in drug discovery for identifying potential drug targets and elucidating mechanisms

of action. This document details the application of molecular docking to study the interactions of

Solasonine with various protein targets.
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The binding affinities of Solasonine with several protein targets have been investigated in

various studies. The following table summarizes the reported binding energy values, which

indicate the strength of the interaction between Solasonine and the respective protein. A more

negative value typically signifies a stronger binding affinity.
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Target Protein
Protein Data Bank
(PDB) ID

Binding Energy
(kcal/mol)

Therapeutic Area

Hedgehog Pathway

Gli1 Not specified Predicted inhibitor Cancer

Angiogenesis & Cell

Signaling

Neuropilin-1 (NRP1) 1KEX
Direct binding

predicted
Cancer

Cytoskeletal Proteins

Coronin Homology model -10.3 (AutoDock) Cancer

Villin 2E8G -9.8 (AutoDock) Cancer

Ezrin 4RMA -9.6 (AutoDock) Cancer

Vimentin 3KLT -9.5 (AutoDock) Cancer

Gelsolin 3FFN -9.2 (AutoDock) Cancer

Thymosin Homology model -8.9 (AutoDock) Cancer

Cofilin 4BEX -8.5 (AutoDock) Cancer

Other Cancer-Related

Targets

Histone Deacetylase 1

(HDAC1)
7SME -9.1 Cancer

Histone Deacetylase 2

(HDAC2)
6WBZ -10.2 Cancer

Histone Deacetylase 3

(HDAC3)
AF-O15379-F1 -8.8 Cancer

Histone Deacetylase 8

(HDAC8)
AF-Q9BY41-F1 -8.2 Cancer

ATP1A1 Not specified Docking predicted Osteosarcoma
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CLK1 Not specified Docking predicted Osteosarcoma

SIGMAR1 Not specified Docking predicted Osteosarcoma

PYGM Not specified Docking predicted Osteosarcoma

HSP90B1 Not specified Docking predicted Osteosarcoma

Experimental Protocols
This section provides a generalized yet detailed protocol for performing molecular docking

studies of Solasonine with a protein target of interest. This protocol is a composite of

methodologies reported in the cited literature.[2][3][4][5]

Preparation of the Protein Structure
Obtain Protein Structure: Download the 3D crystal structure of the target protein from the

Protein Data Bank (PDB) (--INVALID-LINK--). If a crystal structure is unavailable, homology

modeling can be used to generate a 3D model.

Prepare the Protein:

Remove all non-essential molecules from the PDB file, including water molecules, co-

crystallized ligands, and ions, unless they are known to be critical for the protein's

structural integrity or ligand binding.

Add polar hydrogen atoms to the protein structure.

Assign partial charges to the protein atoms (e.g., Gasteiger charges).

Repair any missing residues or atoms using protein preparation tools available in software

suites like AutoDockTools, Schrödinger Maestro, or Discovery Studio.

Preparation of the Ligand (Solasonine)
Obtain Ligand Structure: The 3D structure of Solasonine can be obtained from the

PubChem database (CID: 92115). Download the structure in a suitable format (e.g., SDF,

MOL2).
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Ligand Optimization:

Perform energy minimization of the Solasonine structure using a suitable force field, such

as MMFF94.[2]

Define the rotatable bonds of the ligand to allow for conformational flexibility during the

docking process.

Molecular Docking Procedure
Grid Box Generation: Define a 3D grid box that encompasses the active site of the target

protein. The grid box defines the search space for the docking algorithm. The location and

dimensions of the grid box can be determined based on the position of a co-crystallized

ligand or by using active site prediction tools.

Docking Simulation:

Utilize a molecular docking program such as AutoDock, AutoDock Vina, or PyRx.[3][4]

Select an appropriate docking algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock).

Run the docking simulation. The software will explore various conformations and

orientations of Solasonine within the defined grid box and calculate the binding energy for

each pose.

Analysis of Results:

The docking results will provide a series of binding poses ranked by their binding energy

scores.

Analyze the top-ranked poses to identify the most favorable binding mode.

Visualize the protein-ligand interactions (e.g., hydrogen bonds, hydrophobic interactions)

using software like PyMOL or Discovery Studio.[5]

Visualizations
Experimental Workflow for Molecular Docking
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Caption: A generalized workflow for performing molecular docking of Solasonine with a target

protein.

Signaling Pathways Potentially Modulated by
Solasonine
The following diagrams illustrate some of the key signaling pathways that have been reported

to be modulated by Solasonine, based on in silico and experimental evidence.

Hedgehog (Hh) Signaling Pathway
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Caption: Solasonine has been shown to inhibit the Hedgehog signaling pathway by targeting

the Gli transcription factor.[6][7]

PI3K/AKT and MAPK/ERK Signaling Pathways
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Caption: Solasonine can inhibit the PI3K/AKT and MAPK/ERK pathways, potentially through

interaction with upstream regulators like NRP1.[2]
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Caption: Solasonine has been demonstrated to inhibit the nuclear translocation of NF-κB,

thereby suppressing inflammatory pathways.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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